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Compound of Interest

Compound Name:
Pentaethylene glycol monomethyl

ether

Cat. No.: B1677528 Get Quote

Essential Safety and Handling Guide for
Pentaethylene Glycol Monomethyl Ether
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate and essential information for the

safe handling and disposal of Pentaethylene glycol monomethyl ether. Adherence to these

procedures will minimize risks and ensure a safe working environment.

Key Quantitative Data
A summary of important quantitative data for Pentaethylene glycol monomethyl ether is
provided in the table below.

Property Value

Molecular Formula C11H24O6

Molecular Weight 252.31 g/mol [1]

Flash Point > 110 °C (> 230 °F)[2]

Appearance Clear, colorless liquid[3][4]

Storage Temperature 2 - 8 °C[1]
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Experimental Protocol: Safe Handling of
Pentaethylene Glycol Monomethyl Ether
This protocol outlines the step-by-step procedure for the safe handling of Pentaethylene
glycol monomethyl ether in a laboratory setting.

Pre-Handling Preparations
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying potential hazards and necessary control measures.

Ventilation: Ensure work is performed in a well-ventilated area, preferably within a chemical

fume hood.[2]

Emergency Equipment: Confirm that a functioning eyewash station and safety shower are

readily accessible.[2]

Personal Protective Equipment (PPE) Check: Inspect all PPE for integrity before use.

Required Personal Protective Equipment (PPE)
PPE Category Specific Recommendations

Eye Protection
Safety goggles with side-shields are required to

protect against splashes.[2]

Hand Protection

Wear appropriate protective gloves. Nitrile

rubber gloves with a thickness greater than 0.11

mm are a suitable option.[2]

Body Protection
A lab coat or impervious clothing should be worn

to protect the skin.[2]

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate, a NIOSH/MSHA approved

respirator should be used.[2]

Handling Procedure
Don PPE: Put on all required personal protective equipment before handling the chemical.
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Chemical Handling:

Always handle Pentaethylene glycol monomethyl ether in a well-ventilated area to keep

airborne concentrations low.[2]

Avoid direct contact with skin and eyes.[2]

Do not breathe in mist, vapor, or gas.[2]

Post-Handling:

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2]

Storage
Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed when not in use.[2]

Store away from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan
The disposal of Pentaethylene glycol monomethyl ether must be handled with care to

prevent environmental contamination.

Waste Classification: Determine if the waste is classified as hazardous according to local,

state, and federal regulations.[2]

Disposal Method: Do not pour Pentaethylene glycol monomethyl ether down the drain or

into sewer systems.[2] It should be disposed of as hazardous waste through a licensed

disposal contractor.[2][6]

Containers: Store waste in clearly labeled, leak-proof containers.[2] Do not mix with other

waste materials.[2]
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Emergency Procedures
First Aid Measures

If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Get medical

advice/attention if you feel unwell.[6]

In Case of Skin Contact: Take off all contaminated clothing immediately. Rinse skin well with

water. If skin irritation occurs, get medical advice/attention.[6]

In Case of Eye Contact: Rinse with plenty of water. Remove contact lenses if present and

easy to do. If eye irritation persists, get medical advice/attention.[6]

If Swallowed: Rinse mouth. Get medical advice/attention.[6]

Chemical Spill Workflow
The following diagram illustrates the step-by-step procedure for handling a spill of

Pentaethylene glycol monomethyl ether.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size and Hazard)

Don Appropriate PPE
(Gloves, Goggles, etc.)

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Collect absorbent material)

Decontaminate the Area
and Equipment

Dispose of Waste
(As hazardous waste)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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